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Introduction
Enoxacin, a fluoroquinolone antibiotic, has demonstrated significant anti-tumoral effects in

prostate cancer (PCa) cell lines.[1][2][3][4][5] This document provides detailed application notes

and protocols for researchers investigating the use of enoxacin as a potential therapeutic

agent against prostate cancer. The protocols outlined below are based on established

methodologies and published data, offering a comprehensive guide for in vitro studies.

Enoxacin's primary mechanism of action in prostate cancer cells involves the enhancement of

microRNA (miRNA) biogenesis in a TRBP-dependent manner, leading to the restoration of

tumor-suppressor miRNAs.[1][3][6] This ultimately results in decreased cell viability, induction

of apoptosis, cell cycle arrest, and inhibition of cell invasiveness.[1][3][6] An additional

mechanism involves the induction of apoptosis through the upregulation of pro-apoptotic

proteins and the downregulation of anti-apoptotic proteins, alongside the induction of

autophagy and endoplasmic reticulum (ER) stress.[2][5]

Quantitative Data Summary
The following tables summarize the reported effects of enoxacin on various prostate cancer

cell lines.

Table 1: IC50 and EC50 Values of Enoxacin in Prostate Cancer Cell Lines
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Cell Line IC50 (µM) EC50 (µM)
Treatment
Duration

Reference

PC-3 20.2 ± 2.3 - 48h

DU145 21.5 ± 2.5 141 48h / 72h [6]

LNCaP 25.3 ± 3.6 105 48h / 72h [6]

C4-2 28.6 ± 3.3 - 48h

Table 2: Effects of Enoxacin on Cell Viability, Apoptosis, and Cell Cycle in Prostate Cancer Cell

Lines

Cell Line
Enoxacin
Conc.
(µM)

Treatmen
t Duration

Effect on
Cell
Viability
(%
decrease)

Effect on
Apoptosi
s (%
increase)

Cell
Cycle
Arrest
Phase

Referenc
e

LNCaP
40 µg/mL

(~124 µM)
5 days ~59%

Significant

increase
- [6][7]

22Rv1
40 µg/mL

(~124 µM)
5 days ~17%

Significant

increase
G2/M [3][7]

VCaP
40 µg/mL

(~124 µM)
5 days ~30%

Significant

increase
G2/M [3]

DU145
40 µg/mL

(~124 µM)
5 days ~45%

Significant

increase

Late S/G2-

M
[3]

PC-3
40 µg/mL

(~124 µM)
5 days ~25%

Significant

increase

Late S/G2-

M
[3]

PC-3 1, 3, 10 up to 72h

Dose-

dependent

decrease

Significant

increase
- [2]

Signaling Pathways
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Enoxacin treatment in prostate cancer cell lines impacts several key signaling pathways,

primarily revolving around miRNA biogenesis and apoptosis induction.

Enoxacin Action

miRNA Biogenesis Pathway
Apoptosis & Cell Cycle Pathway

Cellular Outcomes

Enoxacin

TRBP

enhances binding to

Pro-apoptotic proteins
(e.g., Bax, Bak)

upregulates

Anti-apoptotic proteins
(e.g., Bcl-2, Mcl-1)

downregulates

Cell Cycle Arrest
(G2/M or S/G2-M)

miRNA precursors

facilitates processing of

Mature tumor-
suppressor miRNAs

(e.g., miR-34a, miR-449a)

processed into

Oncogenes
(e.g., HDAC1, SIRT1)

downregulates

Inhibition of Invasion Decreased Cell Viability

Caspase Activation
(e.g., Caspase-3)

Cleaved PARP

Apoptosis
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Click to download full resolution via product page

Caption: Enoxacin signaling pathways in prostate cancer cells.

Experimental Protocols
The following are detailed protocols for key experiments to assess the efficacy of enoxacin in

prostate cancer cell lines.

Cell Viability Assay (MTT Assay)
This protocol is for determining the effect of enoxacin on the viability of prostate cancer cells.

Start Seed cells in
96-well plate

Add varying
concentrations

of Enoxacin

Incubate for
24-72 hours Add MTT reagent Incubate for

3-4 hours
Add solubilization

solvent (e.g., DMSO)
Read absorbance

at 570 nm End

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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